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Fungisterol is a bio-active sterol produced by certain fungi [1]. The table below summarizes its core

chemical characteristics.

Property Description

IUPAC Name (1R,3aR,5aS,7S,9aS,9bR,11aR)-1-[(2R,5S)-5,6-Dimethylheptan-2-yl]-9a,11a-
dimethyl-2,3,3a,5,5a,6,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-

cyclopenta[a]phenanthren-7-ol [1]

Systematic
IUPAC Name

5α-Ergost-7-en-3β-ol [1]

Chemical
Formula

C28H48O [1]

Molar Mass 400.691 g·mol⁻¹ [1]

Classification Sterol (a hydroxylated steroid) [2] [3]

The following diagram illustrates the molecular structure of Fungisterol, which is based on the characteristic

tetracyclic cyclopenta[α]phenanthrene ring system common to all sterols [3].
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Structural framework of Fungisterol showing the core sterol rings and key functional group. [3]

Context Within Fungal Sterol Biosynthesis

Fungisterol is part of a complex metabolic network in fungi. While the search results do not provide a

definitive pathway for Fungisterol itself, they offer extensive detail on the well-established ergosterol

biosynthesis pathway in Aspergillus oryzae, a model filamentous fungus [2].
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Pathway Complexity: The ergosterol biosynthesis pathway in A. oryzae is more complex than in S.
cerevisiae, involving 25 reactions catalyzed by 49 enzymes [2].
Subcellular Localization: The biosynthesis is compartmentalized. Key enzymes are localized in

different organelles [2]:
Cytoplasm, Mitochondria, Peroxisomes: Enzymes for mevalonate and farnesyl

pyrophosphate biosynthesis.
Endoplasmic Reticulum & Lipid Droplets: Several enzymes for the final steps of ergosterol

biosynthesis.
Metabolic Engineering Potential: Overexpression (OE) of specific genes (e.g., AoHmgB, AoErg26B)

can significantly alter the levels of both ergosterol and fatty acids, indicating a closely regulated
metabolic network and the potential for strain optimization [2].

The diagram below maps the key stages and locations of sterol biosynthesis in fungi, based on the research

into the related ergosterol pathway [2].
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Compartmentalization of the fungal sterol biosynthesis pathway, highlighting key intermediates and their

primary organelle locations. [2]

Comparative Sterol Sources and Limitations

From an industrial perspective, fungal sterols like ergosterol are valued as renewable alternatives to animal

and plant sources [3] [4]. The table below compares sterol content across potential biological sources,

providing context for fungal production.
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Source
Category

Specific
Source

Typical Sterol Content (% by
weight)

Key Sterols

Animal Tissue Brain Tissue 2 - 3% [4] Cholesterol [3]

Egg Yolk 1.0 - 1.6% [4] Cholesterol [3]

Plant Sources Cereal Grains 0.8 - 3% [4] Phytosterols [3]

Vegetable Oils 0.1 - 0.5% [4] Phytosterols [3]

Fungal Sources Baker's Yeast 0.1 - 2% [4] Ergosterol [4]

Mushrooms 0.2 - 0.8% [4] Ergosterol [4]

Microalgae General 0.5 - 3% [4] Diverse Phytosterols

[3]

Pavlova lutheri Up to 5% [4] Diverse Phytosterols

[3]

Key Challenges for Fungal Sterols: While more sustainable than animal sources, fungal production faces

hurdles including low sterol concentration, labor-intensive extraction, and the need for sterile fermentation

conditions [3] [4].

Research Gaps and Future Directions

The search results highlight a significant lack of focused research on Fungisterol compared to its

counterpart, Ergosterol. For your work as a researcher, this points to several promising and underexplored

areas:

Elucidate the Specific Pathway: Determine Fungisterol's exact role in the fungal sterol
biosynthesis network. Is it an intermediate, an end-product, or a secondary metabolite in different

species?
Establish Bioactivity and Targets: Investigate its purported "bio-active" properties [1]. What are the

specific molecular targets and mechanisms of action? This is crucial for its potential in drug
development.
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Develop Analytical and Experimental Protocols: The current search results do not provide detailed

methodologies for studying Fungisterol. Future work would need to establish optimized protocols for
its extraction, purification, and quantification from fungal biomass, likely adapting methods used for

ergosterol [2].

How to Proceed with Your Research

Given the identified information gaps, I suggest you:

Use specialized databases like SciFinder-n, Reaxys, or PubMed to perform a more targeted search

for primary literature on Fungisterol.
Focus on ergosterol research as a methodological foundation, as the pathways and experimental

techniques are well-established and likely overlapping [2].
Explore genetic and metabolic engineering strategies used to enhance ergosterol yield in fungi, as

these could be applied to Fungisterol production [2] [3].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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